Cas no 1365272-47-4 (2-Bromo-6-(cyclopropylamino)benzonitrile)
2-Bromo-6-(cyclopropylamino)benzonitrile is a versatile intermediate in organic synthesis, particularly valuable for its bromine and cyclopropylamino functional groups. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex aromatic frameworks. The cyclopropylamino moiety contributes to steric and electronic modulation, often improving binding affinity in medicinal chemistry applications. This compound’s nitrile group further expands its utility, serving as a precursor for carboxylic acids, amides, or heterocycles. Its well-defined structure and functional group compatibility make it a useful building block for pharmaceuticals, agrochemicals, and materials science research. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
1365272-47-4 structure
Product Name:2-Bromo-6-(cyclopropylamino)benzonitrile
CAS No:1365272-47-4
MF:C10H9BrN2
MW:237.095861196518
CID:3035300
Update Time:2025-06-07
2-Bromo-6-(cyclopropylamino)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-(cyclopropylamino)benzonitrile
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- Inchi: 1S/C10H9BrN2/c11-9-2-1-3-10(8(9)6-12)13-7-4-5-7/h1-3,7,13H,4-5H2
- InChI Key: ISICKMZHCHSRPP-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(NC2CC2)C=CC=C1Br
2-Bromo-6-(cyclopropylamino)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320288-5g |
2-Bromo-6-(cyclopropylamino)benzonitrile |
1365272-47-4 | 95% | 5g |
$683 | 2021-06-15 | |
| Chemenu | CM320288-5g |
2-Bromo-6-(cyclopropylamino)benzonitrile |
1365272-47-4 | 95% | 5g |
$683 | 2023-02-18 | |
| Crysdot LLC | CD12148396-5g |
2-Bromo-6-(cyclopropylamino)benzonitrile |
1365272-47-4 | 95+% | 5g |
$723 | 2024-07-23 |
2-Bromo-6-(cyclopropylamino)benzonitrile Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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